![molecular formula C11H11ClO B052058 3-(4-Chlorophenyl)cyclopentanone CAS No. 115169-77-2](/img/structure/B52058.png)
3-(4-Chlorophenyl)cyclopentanone
Overview
Description
3-(4-Chlorophenyl)cyclopentanone, also known as this compound, is a useful research compound. Its molecular formula is C11H11ClO and its molecular weight is 194.66 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Properties :
- The compound N-(4-Chlorophenyl)-4-(2-oxocyclopentyl)butyramide, related to 3-(4-Chlorophenyl)cyclopentanone, has been studied for its crystal structure. The amide group in this compound is coplanar with the chlorophenyl group. This compound exhibits weak intramolecular C—H⋯O hydrogen bonding and forms cyclic centrosymmetric dimers through paired N—H⋯O hydrogen bonds (Yu, Wei, & Zhou, 2008).
Synthesis and Chemical Reactions :
- A synthesis method has been developed for 2,2-Bis-(4-hydroxyphenyl)-cyclopentanone, using a reductive coupling reaction. This method involves the use of TiCl4 and Zn, indicating potential utility in organic synthesis (Seo et al., 2008).
Material Science Applications :
- Multibranched benzylidene cyclopentanone dyes with large two-photon absorption cross-sections have been synthesized. These compounds have applications in photopolymerization systems, demonstrating their relevance in material science and photonics (Wu et al., 2006).
Biological and Medical Research :
- Cyclopentanone derivatives have been used in the synthesis of compounds with significant antituberculosis and anticancer activity. For instance, [1-(4-Chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone derivatives have shown promising results in in vitro studies (Mallikarjuna, Padmashali, & Sandeep, 2014).
Catalysis and Chemical Transformations :
- In catalysis, cyclopentanone derivatives are involved in oxidative C–C coupling reactions, highlighting their role in complex chemical transformations (El-Abadelah et al., 2018).
Antimicrobial Activity :
- The antimicrobial activity of this compound derivatives has been investigated, with compounds demonstrating antibacterial and antifungal effects. This includes studies on molecular structure, spectroscopic characteristics, and molecular docking (Sivakumar et al., 2021).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-(4-chlorophenyl)cyclopentan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClO/c12-10-4-1-8(2-5-10)9-3-6-11(13)7-9/h1-2,4-5,9H,3,6-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACPYGZVNDNYVPM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)CC1C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70567771 | |
Record name | 3-(4-Chlorophenyl)cyclopentan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70567771 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
115169-77-2 | |
Record name | 3-(4-Chlorophenyl)cyclopentan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70567771 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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